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Compound of Interest
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CAS No.: 73758-06-2

Cat. No.: B1204406

Get Quote

Introduction to Indorenate
Indorenate (5-methoxytryptamine, β-methyl carboxylate hydrochloride) is a serotonin analog

that has demonstrated a range of pharmacological effects in preclinical studies. Structurally

related to the neurotransmitter serotonin, indorenate exhibits affinity for multiple serotonin

receptor subtypes, primarily acting as an agonist at 5-HT1A, 5-HT1B, 5-HT2A, and 5-HT2C

receptors. This interaction with the serotonergic system underlies its diverse in vivo activities,

which include antidepressant-like, anxiolytic, hypoglycemic, and motor function-improving

properties. This technical guide provides an in-depth overview of the core in vivo effects of

indorenate, detailing the experimental protocols used to elucidate these activities,

summarizing the quantitative findings, and illustrating the associated signaling pathways.

Antidepressant-Like Effects
Indorenate has been shown to produce antidepressant-like effects in rodent models, primarily

assessed using the Forced Swim Test (FST). This effect is predominantly mediated by its

agonist activity at the 5-HT1A receptor.
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Experimental Protocol: Forced Swim Test (FST)
The Forced Swim Test is a widely used behavioral model to screen for potential antidepressant

drugs.[1][2] The test is based on the principle that when rodents are placed in an inescapable

cylinder of water, they will eventually adopt an immobile posture. Antidepressant treatments are

expected to increase the latency to immobility and decrease the total time spent immobile.

Apparatus:

A transparent plastic cylinder (typically 40-50 cm high and 20 cm in diameter) is filled with

water (23-25°C) to a depth of 30 cm, preventing the rodent from touching the bottom or

escaping.

Procedure:

Pre-test Session (Day 1): Rats are individually placed in the cylinder for a 15-minute

adaptation period. This session is to induce a state of "behavioral despair" and increase the

sensitivity of the test to antidepressant effects on the following day.

Test Session (Day 2): 24 hours after the pre-test, the animals are again placed in the swim

cylinder for a 5-minute test session. The session is typically video-recorded for later analysis.

Drug Administration: Indorenate or a vehicle control is administered intraperitoneally (i.p.) at

specified times before the test session.

Behavioral Scoring: The duration of immobility (the period during which the animal makes

only the minimal movements necessary to keep its head above water) is the primary

measure. Other behaviors, such as swimming and climbing, may also be quantified.

Quantitative Data: Forced Swim Test
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Treatment Group Dose (mg/kg, i.p.) Primary Outcome Result

Vehicle - Immobility Time (s) Baseline

Indorenate 10 Immobility Time (s)

Significant reduction

compared to

vehicle[3]

Indorenate + WAY

100635 (5-HT1A

antagonist)

10 + 0.5-1.0 Immobility Time (s)
Antagonism of

indorenate's effect[3]

Indorenate + Pindolol

(β-adrenergic/5-

HT1A/1B antagonist)

10 + 2.5-5.0 Immobility Time (s)
Antagonism of

indorenate's effect[3]

Experimental Workflow: Forced Swim Test
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Day 1: Pre-Test Session Day 2: Test Session (24h later)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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